Cas no 33148-68-4 (1-(4-Bromothiophen-2-yl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(4-Bromothiophen-2-yl)-2,2-dimethylpropan-1-one
• CAS No: 33148-68-4
• MF: C₉H₁₁BrOS
• MW: 247.152040719986
• CID: 1090826
• PubChem ID: 13791827
• Update Time: 2025-04-20

1-(4-Bromothiophen-2-yl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromothiophen-2-yl)-2,2-dimethylpropan-1-one
• SCHEMBL24198721
• 1-Propanone, 1-(4-bromo-2-thienyl)-2,2-dimethyl-
• 1-(4-Bromo-thiophen-2-yl)-2,2-dimethyl-propan-1-one
• AKOS013629593
• 33148-68-4
• DTXSID20549562

• Inchi： 1S/C9H11BrOS/c1-9(2,3)8(11)7-4-6(10)5-12-7/h4-5H,1-3H3
• InChI Key： XJTOJICTEDIAFX-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.3Ų